Cas no 2169433-06-9 (4-(4-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid)

• Product Name: 4-(4-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid
• CAS No: 2169433-06-9
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 5603953
• PubChem ID: 165833959
• Update Time: 2025-10-28

4-(4-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid
• 2169433-06-9
• EN300-1572800
• 4-(4-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid

• Inchi： 1S/C13H13FO2/c14-10-3-1-9(2-4-10)13-5-8(6-13)11(7-13)12(15)16/h1-4,8,11H,5-7H2,(H,15,16)
• InChI Key： SGUTXWKFUYJQGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C12CC(C(=O)O)C(C1)C2

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(4-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid

4-(4-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid

The compound 4-(4-fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid (CAS No: 2169433-06-9) is a unique bicyclic compound with a substituted phenyl group and a carboxylic acid functional group. This compound has been the subject of recent research due to its potential applications in various fields, including drug discovery and material science.

The bicyclo[2.1.1]hexane framework of this compound provides a rigid and stable structure, which is advantageous in many chemical reactions and biological applications. The presence of the fluoro-substituted phenyl group adds electronic diversity, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of bicyclo[2.1.1]hexane derivatives in the development of new pharmaceutical agents. For instance, researchers have explored the potential of this compound as a lead molecule in the design of anti-inflammatory and anti-cancer drugs due to its ability to interact with specific biological targets.

In addition to its pharmacological applications, 4-(4-fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid has shown promise in material science, particularly in the synthesis of advanced polymers and nanomaterials. Its carboxylic acid group can serve as a reactive site for polymerization reactions, leading to the creation of novel materials with tailored properties.

The synthesis of this compound involves a multi-step process that includes cyclization reactions and functional group transformations. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

Furthermore, the fluorine atom in the phenyl ring contributes to the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems. Recent advancements in fluorination techniques have also enabled the synthesis of related compounds with enhanced pharmacokinetic properties.

In conclusion, 4-(4-fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid (CAS No: 2169433-06-9) is a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development in both academia and industry.